Cas no 2580223-58-9 (tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate)

• Product Name: tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate
• CAS No: 2580223-58-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD33020855
• CID: 4766278
• PubChem ID: 155859099
• Update Time: 2023-11-22

tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• AT26052
• Tert-butyl N-(1-formylspiro[3.3]heptan-3-yl)carbamate
• TERT-BUTYL (3-FORMYLSPIRO[3.3]HEPTAN-1-YL)CARBAMATE
• tert-Butyl N-{3-Formylspiro3.3heptan-1-yl}carbamate

• MDL： MFCD33020855
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-10-7-9(8-15)13(10)5-4-6-13/h8-10H,4-7H2,1-3H3,(H,14,16)
• InChI Key： GOSAJKNPUKQVRS-UHFFFAOYSA-N
• SMILES： O=CC1CC(C21CCC2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives